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Compound of Interest

Compound Name: Diethanolamine hydrochloride

Cat. No.: B077265

For Researchers, Scientists, and Drug Development Professionals

Diethanolamine hydrochloride is an organic compound with the chemical formula
C4H11NOZ2-HCI. It presents as a white crystalline solid that is soluble in water.[1] This
compound is a versatile chemical intermediate, utilized as a building block in the synthesis of
various pharmaceuticals and chemicals, and is also found in personal care products due to its
buffering and emulsifying properties.[1]

Core Chemical and Physical Properties

The fundamental properties of diethanolamine hydrochloride are summarized below,
providing a quantitative overview for easy reference and comparison.
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Molecular Formula

C4H12CINO2 or
C4H11NO2-HCI

[LIE2IEB14105]6]L7]

Molecular Weight 141.60 g/mol [L112]1315116118]

CAS Number 14426-21-2 [11[2][3119]
White crystalline solid; may

Appearance appear as a colorless to [11[3]141161[10]
yellow/orange clear liquid

Melting Point -26 °C [1][4][10]

Boiling Point 239.4 °C at 760 mmHg [1114]

Density 1.261 g/mL at 25 °C [L][61[9][10][11][12]

Refractive Index

n20/D 1.517

[1]i4][6][e][10][12]

Flash Point

>230 °F (>110 °C)

[1](6][10][11]

Vapor Pressure

0.00104 mmHg at 25 °C

[1]14]

Water Solubility Soluble [L][3][6]18][10]
pKa (of Diethanolamine) 8.88 at 25 °C [13]
EINECS Number 238-396-4 [11[4117]

Chemical Structure

Diethanolamine hydrochloride is the hydrochloride salt of diethanolamine. The structure

consists of a central nitrogen atom bonded to two hydroxyethyl groups (-CH2CH20H) and two

hydrogen atoms, forming a secondary ammonium cation. This cation is ionically bonded to a

chloride anion (Cl-). The presence of hydroxyl groups and the ionic nature of the hydrochloride

make the compound highly polar and water-soluble.[3][14]

o |[UPAC Name: 2,2'-Iminodiethanol hydrochloride[2]

« SMILES: C(CO)NCCO.CI[5]
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« InChl: INChl=1S/C4H11NO2.CIH/c6-3-1-5-2-4-7:/h5-7H,1-4H2; 1H[3][5]

« InChIKey: VILOFJZWUDZJIBX-UHFFFAOYSA-N[3][5]

Step 2: DEAHCI & TEA-HCI Synthesis

Step 1: MEA-HCI Synthesis

Add Ethylene Oxide (EO) }—»’ Heat 10 50-60°C }—»

Final Filtrate
LLLLLL (DEAHCI Solution)

Filtrate (contains DEA'HCI)

LLLLLL

Crystallize & Filter

Dissolve NH4CI
in water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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